6-[2-(2,4-dimethylphenyl)-2-oxoethyl]-2-(3-fluorophenyl)-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one

• IUPAC Name: 6-[2-(2,4-dimethylphenyl)-2-oxoethyl]-2-(3-fluorophenyl)-1,2,3,6a,7,8,9,10,10a,10b-decahydro-[1,2,4]triazolo[1,5-c]quinazolin-5-one
• InChI: InChI=1S/C25H29FN4O2/c1-15-10-11-19(16(2)12-15)22(31)14-29-21-9-4-3-8-20(21)24-27-23(28-30(24)25(29)32)17-6-5-7-18(26)13-17/h5-7,10-13,20-21,23-24,27-28H,3-4,8-9,14H2,1-2H3
• InChI Key: QKMRJTDXTJZFTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CN2C3CCCCC3C4NC(NN4C2=O)C5=CC(=CC=C5)F)C
• Molecular Formula: C25H29FN4O2
• Molecular Weight: 436.5 g/mol

Description

6-[2-(2,4-dimethylphenyl)-2-oxoethyl]-2-(3-fluorophenyl)-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one is a useful research compound. Its molecular formula is C25H19FN4O2 and its molecular weight is 426.451. The purity is usually 95%.
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Scientific Research Applications

Benzodiazepine Binding Activity

6-[2-(2,4-dimethylphenyl)-2-oxoethyl]-2-(3-fluorophenyl)-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one and its analogs have been studied for their potential as benzodiazepine (BZ) receptor antagonists. This research has identified certain compounds in this series, such as 9-chloro-2-(2-fluorophenyl) [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one (CGS 16228), showing activity comparable to CGS 8216 from the pyrazolo[4,3-c]quinoline series in rat models (Francis et al., 1991).

Anticancer Activity

Research on 1,2,4-triazolo[4,3-a]-quinoline derivatives, which are structurally similar to 6-[2-(2,4-dimethylphenyl)-2-oxoethyl]-2-(3-fluorophenyl)-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one, has shown potential anticancer activity. In vitro screenings against human neuroblastoma and colon carcinoma cell lines have demonstrated significant cytotoxicity, indicating a promising direction for the development of anticancer drugs (Reddy et al., 2015).

Antiproliferative Agents

Studies on derivatives of 4-hetaryl-5-amino-1-aryl-1H-1,2,3-triazoles and 3H-[1,2,3]triazolo[4,5-b]pyridines, structurally related to the given compound, have demonstrated selective antiproliferative effects, particularly against ovarian and lung cancer cell lines. This highlights the potential of these compounds as a basis for developing new anticancer drugs (Pokhodylo et al., 2020).

Antihistaminic Activity

Another area of research has been the development of novel triazoloquinazolinone derivatives for their potential as H1-antihistaminic agents. Studies on compounds like 4-(3-chlorophenyl)-1-methyl-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one have shown promising results in protecting animals from histamine-induced bronchospasm, indicating potential uses in allergy treatments (Gobinath et al., 2015).